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Compound of Interest

Compound Name: Methyl glycinate

Cat. No.: B1584228 Get Quote

CAS Number: 5680-79-5

This guide provides an in-depth technical overview of methyl glycinate hydrochloride, a crucial

reagent and intermediate in pharmaceutical and chemical research. It is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its properties, synthesis, and applications.

Chemical and Physical Properties
Methyl glycinate hydrochloride is the hydrochloride salt of the methyl ester of glycine, the

simplest amino acid.[1] Its stability as a salt makes it a preferred precursor over its free ester

form, which is prone to polymerization.[1][2] It typically appears as a white crystalline powder.

[3][4][5]

Table 1: Physical and Chemical Properties of Methyl
Glycinate Hydrochloride
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Property Value References

CAS Number 5680-79-5 [1][6]

Molecular Formula C₃H₈ClNO₂ [3][6]

Molecular Weight 125.55 g/mol [6][7]

Appearance
White solid/powder, crystals, or

chunks
[1][3][8]

Melting Point 173 - 177 °C (decomposes) [8]

Solubility
Soluble in water (>1000 g/L at

20°C)
[3][9]

Purity ≥98% [2][6][10]

Synonyms

Glycine methyl ester

hydrochloride, H-Gly-OMe.HCl,

Methyl 2-aminoacetate

hydrochloride

[6]

Table 2: Spectroscopic and Analytical Data
Data Type Value References

InChI Key
COQRGFWWJBEXRC-

UHFFFAOYSA-N
[6]

SMILES Cl.COC(=O)CN [6]

Elemental Analysis

C, 28.70%; H, 6.42%; Cl,

28.24%; N, 11.16%; O,

25.49%

[6]

Experimental Protocols
Synthesis of Methyl Glycinate Hydrochloride
Several methods for the synthesis of methyl glycinate hydrochloride have been reported,

primarily involving the esterification of glycine.
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Method 1: Synthesis using Thionyl Chloride in Methanol

This is a common and effective method for the esterification of amino acids.

Protocol:

Suspend glycine (8 mmol) in methanol (60 mL) in a round-bottomed flask under ice-bath

conditions.

Slowly add thionyl chloride (SOCl₂) (4 mL) dropwise to the suspension. The off-gas can be

neutralized with a sodium hydroxide solution.

After the addition is complete, stir the reaction mixture for 1 hour at room temperature.

Heat the mixture to reflux (approximately 66°C) and maintain for 6 hours.

Monitor the reaction progress using thin-layer chromatography (TLC) with a 2% ninhydrin

in ethanol solution as a developing agent until the glycine spot disappears.

Upon completion, remove the solvent by rotary evaporation to yield methyl glycinate
hydrochloride. This method can result in a quantitative yield.[11]

Method 2: Synthesis using Trimethylsilyl Chloride (TMSCl) in Methanol

This method offers a convenient and mild alternative for the synthesis.[12]

Protocol:

To a round-bottom flask, add glycine (0.1 mol).

Slowly add freshly distilled chlorotrimethylsilane (0.2 mol) and stir with a magnetic stirrer.

Add methanol (100 mL) to the mixture and continue stirring at room temperature.

Monitor the reaction by TLC.

Once the reaction is complete, concentrate the mixture on a rotary evaporator to obtain

the methyl glycinate hydrochloride product.[12]
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Method 3: Synthesis using Hydrogen Chloride Gas in Methanol

This industrial-scale method provides high purity and yield.

Protocol:

Mix glycine (150g) and anhydrous methanol (640g) in a reaction vessel at room

temperature.

Introduce hydrogen chloride gas at a flow rate of 40 L/h for approximately 20 minutes until

the solids are completely dissolved, allowing the temperature to rise to 45 ± 1°C.

Maintain the reaction for 45 minutes until crystal precipitation begins, then continue to

introduce hydrogen chloride gas at a reduced flow rate of 30 L/h.

Control the stirring rate at 120 rpm and gradually cool the system to ≤10°C at a rate of

4°C/h.

Filter the resulting crystals and dry them at 100 ± 5°C for 2 hours to obtain the final

product. This method has been reported to yield 95.64% with a purity of 99.37%.[4]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
HPLC is a precise method for the separation, identification, and quantification of methyl
glycinate hydrochloride.[13]

Column: Primesep A stationary phase column

Mobile Phase: Isocratic mixture of water and acetonitrile (MeCN) with a sulfuric acid buffer.

Detection: UV detection.[14]

This method is crucial for quality control in both research and industrial settings.[13]

Applications in Research and Drug Development
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Methyl glycinate hydrochloride is a versatile building block with significant applications in

several areas of chemical and pharmaceutical research.

Peptide Synthesis: It is widely used as a key building block in solution-phase peptide

synthesis.[9][15] The hydrochloride salt provides a stable form of the glycine methyl ester,

which can be readily incorporated into growing peptide chains.[5]

Pharmaceutical Intermediate: It serves as a crucial intermediate in the synthesis of various

active pharmaceutical ingredients (APIs).[2][5][9] Its applications include the synthesis of

drugs for treating conditions like acute lung injury and atherosclerosis.[4]

Heterocyclic Compound Synthesis: The compound is utilized in the synthesis of various

heterocyclic compounds, which are core structures in many small-molecule drugs.[16]

Biochemical Research: It is used in studies of amino acid metabolism and protein synthesis,

providing insights into cellular functions.[5]

Agrochemicals: It can be incorporated into the synthesis pathways of certain pesticides and

herbicides.[16]

Visualizations
The following diagrams illustrate the general workflow for the synthesis of methyl glycinate
hydrochloride and a conceptual diagram of its role in peptide synthesis.
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Caption: General workflow for the synthesis of methyl glycinate hydrochloride.
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Caption: Role of methyl glycinate hydrochloride in dipeptide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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